Cas no 126522-16-5 (2-Amino-3,6-dimethoxybenzenecarbaldehyde)

• Product Name: 2-Amino-3,6-dimethoxybenzenecarbaldehyde
• CAS No: 126522-16-5
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• MDL: MFCD03848397
• CID: 1220294
• PubChem ID: 1487771
• Update Time: 2025-06-11

2-Amino-3,6-dimethoxybenzenecarbaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-amino-3,6-dimethoxy-
• 2-Amino-3,6-dimethoxybenzenecarbaldehyde
• 2-Amino-3,6-dimethoxybenzaldehyde95%
• 2-AMINO-3,6-DIMETHOXYBENZENECARBOXALDEHYDE
• 3,6-Dimethoxyanthranilaldehyde, 3,6-Dimethoxy-2-formylaniline
• CS-0255266
• J-507773
• DTXSID70363371
• 126522-16-5
• 10W-0837
• MFCD03848397
• SCHEMBL18979888
• BFA52216
• AKOS005069307
• 2-amino-3,6-dimethoxybenzaldehyde

• MDL： MFCD03848397
• Inchi： 1S/C9H11NO3/c1-12-7-3-4-8(13-2)9(10)6(7)5-11/h3-5H,10H2,1-2H3
• InChI Key： QKEMEAAMUKZVAR-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C(C=O)=C1N)OC

Computed Properties

• Exact Mass: 181.07393
• Monoisotopic Mass: 181.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• Melting Point: 66-68°C
• PSA: 61.55
• LogP: 1.67970

2-Amino-3,6-dimethoxybenzenecarbaldehyde Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-Amino-3,6-dimethoxybenzenecarbaldehyde

Introduction to 2-Amino-3,6-dimethoxybenzenecarbaldehyde (CAS No. 126522-16-5)

2-Amino-3,6-dimethoxybenzenecarbaldehyde, with the chemical formula C₉H₁₁NO₃ and CAS number 126522-16-5, is a significant intermediate in the field of organic synthesis and pharmaceutical research. This compound belongs to the class of aryl aldehydes and amines, characterized by its aromatic ring substituted with amino and methoxy groups. Its unique structural properties make it a valuable building block for the development of various bioactive molecules.

The synthesis of 2-Amino-3,6-dimethoxybenzenecarbaldehyde typically involves multi-step organic reactions, often starting from readily available aromatic precursors such as anisole or nitrobenzene derivatives. The introduction of the aldehyde group at the 4-position of the benzene ring is a critical step, often achieved through formylation reactions like the Vilsmeier-Haack reaction or oxidation of methyl ethers. The presence of two methoxy groups at the 3- and 6-positions enhances the reactivity and functionalization potential of this compound, making it particularly useful in medicinal chemistry.

In recent years, 2-Amino-3,6-dimethoxybenzenecarbaldehyde has garnered attention in the development of novel therapeutic agents. Its structural motif is closely related to several natural products and pharmacologically active compounds, suggesting its potential in drug discovery. For instance, derivatives of this compound have been explored as intermediates in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The amino and aldehyde functional groups provide multiple sites for further chemical modifications, enabling the design of molecules with tailored biological activities.

One notable application of 2-Amino-3,6-dimethoxybenzenecarbaldehyde is in the synthesis of antiviral agents. The structural framework of this compound shares similarities with known antiviral drugs that target viral proteases or polymerases. Researchers have utilized it as a precursor to develop inhibitors that disrupt viral replication cycles. The methoxy groups contribute to hydrophobic interactions with target proteins, while the aldehyde group can form covalent bonds or participate in hydrogen bonding interactions, enhancing binding affinity.

Additionally, 2-Amino-3,6-dimethoxybenzenecarbaldehyde has been investigated for its role in developing agrochemicals. Certain derivatives exhibit herbicidal or fungicidal properties, making them promising candidates for crop protection formulations. The ability to modify its structure allows chemists to fine-tune its biological activity against specific pests or pathogens while minimizing environmental impact.

The chemical properties of 2-Amino-3,6-dimethoxybenzenecarbaldehyde also make it a useful tool in material science. For example, it can be used to synthesize liquid crystals or conductive polymers due to its aromatic nature and ability to form stable coordination complexes with metal ions. These applications highlight its versatility beyond pharmaceuticals and agrochemicals.

Recent advancements in computational chemistry have further enhanced the utility of 2-Amino-3,6-dimethoxybenzenecarbaldehyde. Molecular modeling studies suggest that modifications to its structure can optimize its binding affinity to biological targets. By leveraging computational methods, researchers can predict the most effective derivatives before conducting costly wet-lab experiments. This approach accelerates drug discovery pipelines and reduces time-to-market for new therapies.

In conclusion, 2-Amino-3,6-dimethoxybenzenecarbaldehyde (CAS No. 126522-16-5) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity make it an indispensable intermediate in organic synthesis. As research continues to uncover new uses for this compound, its importance in advancing scientific and industrial applications is likely to grow.